Cas no 2248388-66-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate
- EN300-6515756
- 2248388-66-9
-
- Inchi: 1S/C17H14N2O4/c1-10(2)13-8-5-9-14(18-13)17(22)23-19-15(20)11-6-3-4-7-12(11)16(19)21/h3-10H,1-2H3
- InChI Key: JNBXRQHRKCZHJT-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CC(C(C)C)=N1)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 310.09535693g/mol
- Monoisotopic Mass: 310.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 76.6Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6515756-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate |
2248388-66-9 | 95.0% | 0.05g |
$900.0 | 2025-03-14 | |
| Enamine | EN300-6515756-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate |
2248388-66-9 | 95.0% | 0.1g |
$943.0 | 2025-03-14 | |
| Enamine | EN300-6515756-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate |
2248388-66-9 | 95.0% | 0.25g |
$985.0 | 2025-03-14 | |
| Enamine | EN300-6515756-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate |
2248388-66-9 | 95.0% | 0.5g |
$1027.0 | 2025-03-14 | |
| Enamine | EN300-6515756-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate |
2248388-66-9 | 95.0% | 1.0g |
$1070.0 | 2025-03-14 | |
| Enamine | EN300-6515756-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate |
2248388-66-9 | 95.0% | 2.5g |
$2100.0 | 2025-03-14 | |
| Enamine | EN300-6515756-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate |
2248388-66-9 | 95.0% | 5.0g |
$3105.0 | 2025-03-14 | |
| Enamine | EN300-6515756-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate |
2248388-66-9 | 95.0% | 10.0g |
$4606.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate (CAS No. 2248388-66-9) in Modern Chemical Research
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate, identified by its CAS number 2248388-66-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure, featuring a fused heterocyclic system with functionalized pyridine and isoindole moieties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention.
At the core of its molecular architecture lies a dioxo group, which contributes to its unique reactivity and electronic properties. This feature, combined with the presence of a propan-2-yl substituent on the pyridine ring, enhances its solubility and bioavailability, making it an attractive candidate for further exploration in medicinal chemistry. The isoindole component further enriches its pharmacophoric potential, offering a scaffold that can be modulated to achieve desired biological effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies indicate that the 1,3-dioxo moiety interacts favorably with enzymes and receptors involved in inflammatory pathways, suggesting its utility in developing novel anti-inflammatory agents. Additionally, the 6-(propan-2-yl)pyridine segment enhances metabolic stability, a critical factor in drug design aimed at prolonging therapeutic efficacy.
In the realm of medicinal biology, this compound has been investigated for its potential role in modulating neurotransmitter activity. The isoindole ring is known to exhibit properties that can influence the function of serotonin and dopamine receptors, which are pivotal in regulating mood and cognitive processes. Preliminary experiments have shown promising results in preclinical models, where the compound demonstrated selective binding to these receptors without significant off-target effects.
The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate (CAS No. 2248388-66-9) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The use of transition metal catalysis has streamlined certain key reactions, improving yield and purity. This synthetic elegance not only underscores the compound's accessibility but also opens avenues for further derivatization and structural optimization.
From a regulatory perspective, the compound's characteristics align well with current guidelines for pharmaceutical development. Its low toxicity profile and absence of known hazardous properties make it a favorable candidate for clinical trials. Furthermore, its stability under various storage conditions ensures practicality in industrial applications.
The integration of this compound into drug development pipelines is bolstered by emerging technologies such as high-throughput screening (HTS) and artificial intelligence (AI)-assisted drug design. These tools have accelerated the identification of novel bioactive molecules and have provided insights into their mechanisms of action. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate make it a prime candidate for such approaches, potentially leading to faster development cycles.
Future research directions include exploring its interactions with other biological pathways and assessing its efficacy in treating neurodegenerative disorders. The versatility of its molecular framework allows for modifications that could enhance its therapeutic profile while maintaining safety margins. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical breakthroughs.
In conclusion,1,3-dioxo-2,3-dihydro-1H-isоindol-yI 6-(prоpan-z-yI)pyridine-z-carboxyIate (CAS No. 2248388·66·9) stands as a testament to the progress being made in chemical biology and drug discovery. Its unique structure and promising biological activity position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound,its significance is poised to grow, shaping the future landscape of pharmaceutical innovation.
2248388-66-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(propan-2-yl)pyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)